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Compound of Interest

Compound Name: Isocytosine
CAS No.: 107646-85-5
Cat. No.: B010225
Get Quote
. J

Executive Summary: Immediate Action Directive

Isocytosine (2-aminouracil) is a pyrimidine derivative widely used in synthetic genetics and
nucleoside modification.[1] While regulatory classifications vary between vendors, the safest
operational standard is to treat Isocytosine as a GHS Category 4 Oral Toxicant and Category
2A Eye Irritant.[2][3]

» Primary Disposal Method: High-temperature incineration via an approved chemical waste
contractor.[1]

« Critical Segregation: Isolate from strong oxidizing agents.[1]

» Prohibited: Do NOT dispose of pure solid or concentrated solutions down the drain.

PART 1: Hazard Characterization & Risk Assessment

To ensure a self-validating safety system, we must first reconcile the conflicting safety data
found in the industry.[1]
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1.1 The "Vendor Discrepancy" Insight

You may encounter Safety Data Sheets (SDS) for Isocytosine that list it as "Not a hazardous
substance" (e.g., Sigma-Aldrich, Carl Roth), while others classify it as "Harmful if swallowed"
(e.g., MetaSci, Pallav).[1]

» Scientific Causality: This discrepancy often arises from a lack of historical toxicity data for
niche isomers compared to their parent compounds (Cytosine).

o Operational Decision: Adopt the Precautionary Principle. Manage Isocytosine as a
hazardous irritant. This covers your liability and ensures personnel safety regardless of
future regulatory updates.

1.2 Key Physicochemical Properties for Disposal

Understanding these properties dictates your waste stream choices.

Property Value Disposal Implication

Unique identifier for waste

CAS Number 108-53-2 )
manifests.[1][2][3]
Requires solids bin; do not
Physical State Solid (Crystalline Powder) solubilize solely for disposal.[2]
[3]
] ] High thermal stability; requires
Melting Point ~275°C ) o .
high-temp incineration.[1][2][3]
. Waste solutions will likely be
Solubility DMSO, DMF, Hot Water )
organic-solvent based.[1][2][3]
) Weakly basic; compatible with
pKa ~9.59 (Predicted)

alkaline waste streams.[2][3]

PART 2: Pre-Disposal Logistics & Segregation

Effective disposal starts at the bench. Improper segregation is the leading cause of waste
rejection by contractors.
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2.1 Compatibility Matrix

e Incompatible: Strong Oxidizing Agents (e.g., Permanganates, Peroxides). Reaction may
generate heat or toxic byproducts.

o Compatible: General organic solvents, weak bases.

2.2 Waste Accumulation Protocol

» Container Selection: Use HDPE (High-Density Polyethylene) or Amber Glass containers.[1]
Avoid metal containers if the waste stream is acidic.

e Labeling:
o Text: "Hazardous Waste - Isocytosine Solid" (or Solution).
o Constituents: List all solvents (e.g., "Isocytosine <1%, DMSO 99%").

o Hazard Checkbox: Mark "Toxic" and "Irritant."[1]

PART 3: Detailed Disposal Workflows
Scenario A: Pure Solid Isocytosine (Expired or Surplus)[1]

o Step 1: Transfer solid material into a wide-mouth HDPE jar.

o Step 2: Double-bag the jar in a clear polyethylene zip-lock bag to prevent secondary
contamination of the waste drum.[1]

o Step 3: Label as "Non-Regulated Organic Solid" (unless your local EHS mandates
"Hazardous" due to the H302 classification).

o Best Practice: Label as "Hazardous Waste - Toxic Solid" to ensure incineration.[1]

o Step 4: Transfer to the central "Lab Pack" drum destined for incineration.[1]

Scenario B: Solution Waste (Reaction Mixtures/HPLC Waste)

o Step 1: Characterize the solvent matrix.[1]

o If Halogenated (DCM, Chloroform): Segregate into "Halogenated Waste."[1]
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o If Non-Halogenated (DMSO, Methanol, Water): Segregate into "Non-Halogenated Organic
Waste."[1]

e Step 2: Ensure pH is between 5 and 9.[1] If highly acidic/basic, neutralize before adding to
the commingled solvent drum to prevent exothermic reactions.

o Step 3: Cap tightly.[1] Volatile solvents (often used with nucleobases) must not evaporate
into the lab atmosphere.

3.1 Visual Decision Logic (DOT Diagram)

The following diagram illustrates the decision-making process for Isocytosine waste streams.
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Figure 1: Decision matrix for segregating Isocytosine waste based on physical state and

solvent composition.[1][2][3]

PART 4: Regulatory Compliance (EPA/RCRA)
4.1 RCRA Status
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Isocytosine (CAS 108-53-2) is not a P-listed (acutely toxic) or U-listed (toxic) hazardous waste
under 40 CFR 261.33.[1][2]

4.2 Characteristic Waste Determination

Even if not listed, the waste must be evaluated for characteristics:

« Ignitability (D001): Pure Isocytosine is not ignitable.[1] However, if dissolved in flammable
solvents (Methanol, Ethanol), the mixture is DOOL.

o Toxicity (D004-D043): Isocytosine does not contain heavy metals or specific organics (like
Benzene) that trigger the Toxicity Characteristic Leaching Procedure (TCLP) limits.[1]

4.3 The "Generator Knowledge" Rule

As a researcher, you apply "Generator Knowledge" to classify the waste.

e Protocol: Document that while Isocytosine is not RCRA-listed, it is treated as "Non-RCRA
Regulated Chemical Waste" managed via incineration to prevent environmental release.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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